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Compound of Interest

Compound Name: Cholamine-d9

Cat. No.: B15562142

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of choline in
various biological matrices using liquid chromatography-tandem mass spectrometry (LC-
MS/MS) with Choline-d9 as an internal standard. The inclusion of a stable isotope-labeled
internal standard like Choline-d9 is crucial for accurate and precise quantification, as it
effectively corrects for matrix effects and variations in sample processing and instrument
response.

Introduction to Choline and its Importance

Choline is an essential nutrient vital for numerous physiological functions. It serves as a
precursor for the synthesis of the neurotransmitter acetylcholine, which is critical for nerve and
muscle function, as well as for memory and cognitive processes.[1] Choline is also a key
component of phospholipids, such as phosphatidylcholine and sphingomyelin, which are
essential for maintaining the structural integrity of cell membranes.[2] Furthermore, through its
metabolite betaine, choline plays a significant role in methyl group metabolism, which is crucial
for DNA synthesis and epigenetic regulation.[2] Given its central role in health, accurate
measurement of choline levels in biological samples is essential for research in nutrition,
neuroscience, and drug development.

Core Signaling Pathways Involving Choline
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To understand the context of choline analysis, it is important to be familiar with its primary
metabolic pathways.
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Choline Metabolism Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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